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Compound of Interest

Compound Name: De-O-methylacetovanillochromene

Cat. No.: B014857

De-O-methylacetovanillochromene: Unraveling a
Scientific Enigma

For the attention of: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the current scientific understanding of De-O-
methylacetovanillochromene. Despite a comprehensive search of available scientific
literature, there is a significant lack of data regarding the theoretical mechanism of action,
guantitative biological activity, and detailed experimental protocols for this compound. De-O-
methylacetovanillochromene has been identified as a natural product isolated from the roots
of Eurycoma longifolia. However, the primary study detailing its isolation did not report any
significant biological activity for this specific compound, focusing instead on other constituents
with potent cytotoxic and antimalarial properties. Consequently, the core requirements for a
detailed technical guide, including quantitative data, experimental methodologies, and signaling
pathway diagrams, cannot be fulfilled at this time due to the absence of foundational research
in the public domain.

Introduction

De-O-methylacetovanillochromene is a chemical compound with the molecular formula
C13H1403 and a molecular weight of 218.3 g/mol . Its Chemical Abstracts Service (CAS)
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registry number is 67667-62-3. The compound is classified as a chromene derivative, a class of
compounds that has garnered interest in medicinal chemistry for their diverse biological
activities. This guide serves to consolidate the currently available information on De-O-
methylacetovanillochromene and to highlight the existing knowledge gaps that present
opportunities for future research.

Known Scientific Context: Isolation from Eurycoma
longifolia

The sole significant mention of De-O-methylacetovanillochromene in the scientific literature
to date is in a 2004 study published in Bioorganic & Medicinal Chemistry titled "Cytotoxic and
antimalarial constituents from the roots of Eurycoma longifolia".[1]

Overview of the Study

This comprehensive study involved the isolation and characterization of sixty-five compounds
from the roots of Eurycoma longifolia, a plant traditionally used in Southeast Asian medicine.
The researchers screened these isolates for a range of biological activities, including:

o Cytotoxicity: Assessed against human lung carcinoma (A-549) and human breast cancer
(MCF-7) cell lines.

» Anti-HIV Activity: Evaluated for potential inhibitory effects against the human
immunodeficiency virus.

» Antimalarial Activity: Tested against the resistant strain of Plasmodium falciparum.

De-O-methylacetovanillochromene was one of the sixty-five compounds successfully
isolated and identified. However, the published study does not present any specific quantitative
data for its cytotoxic, anti-HIV, or antimalarial activities. The authors of the study highlighted
other compounds that demonstrated strong biological effects, suggesting that De-O-
methylacetovanillochromene likely exhibited weak or no activity in the performed assays.

Gap in Knowledge: Mechanism of Action and
Biological Data
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A thorough investigation of scientific databases and literature reveals no published studies
detailing the theoretical or experimentally determined mechanism of action of De-O-
methylacetovanillochromene. As a result, there is no information on its potential molecular
targets, signaling pathway interactions, or pharmacological effects.

Quantitative Data

There is no publicly available quantitative data, such as ICso (half-maximal inhibitory
concentration) or ECso (half-maximal effective concentration) values, binding affinities, or other
dose-response relationships for De-O-methylacetovanillochromene.

Experimental Protocols

Due to the absence of studies focusing on the biological activity of De-O-
methylacetovanillochromene, there are no specific experimental protocols for its synthesis,
purification, or biological evaluation to report.

Future Research Directions

The current lack of information on De-O-methylacetovanillochromene presents a clear
opportunity for novel research. The following areas represent potential avenues for
investigation:

o Chemical Synthesis and Analog Development: Development of a robust synthetic route to
De-O-methylacetovanillochromene would enable the production of sufficient quantities for
comprehensive biological screening and the creation of structural analogs to explore
structure-activity relationships.

e Broad-Spectrum Biological Screening: A comprehensive screening of De-O-
methylacetovanillochromene against a wide range of biological targets, including various
cancer cell lines, microbial strains, and enzyme assays, could uncover previously unknown
activities. The workflow for such a screening process is conceptually outlined below.

Caption: Conceptual workflow for future research on De-O-methylacetovanillochromene.

o Computational Modeling: In the absence of experimental data, computational studies, such
as molecular docking and pharmacokinetic (ADMET) prediction, could be employed to
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predict potential biological targets and drug-like properties of De-O-
methylacetovanillochromene. This could help to prioritize future experimental
investigations.

Conclusion

In conclusion, De-O-methylacetovanillochromene remains a scientifically enigmatic
compound. While its existence as a natural product has been documented, its biological activity
and mechanism of action are entirely unknown. The information required to construct an in-
depth technical guide is not available in the current body of scientific literature. This report
serves to summarize the limited existing knowledge and to underscore the need for
foundational research to elucidate the potential of this vanillochromene derivative. Further
investigation is required to determine if De-O-methylacetovanillochromene holds any
therapeutic promise.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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